Koaburaside monomethyl ether

• CAS No.: 41514-64-1
• Product Name: Koaburaside monomethyl ether
• Molecular Formula: C15H22O9
• Molecular Weight: 346.33 g/mol
• IUPAC Name: 2-(hydroxymethyl)-6-(3,4,5-trimethoxyphenoxy)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C15H22O9/c1-20-8-4-7(5-9(21-2)14(8)22-3)23-15-13(19)12(18)11(17)10(6-16)24-15/h4-5,10-13,15-19H,6H2,1-3H3
• Standard InChIKey: NBLLRWANAFOKON-ZHZXCYKASA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• SMILES: COC1=CC(=CC(=C1OC)OC)OC2C(C(C(C(O2)CO)O)O)O
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)OC2C(C(C(C(O2)CO)O)O)O
• Appearance: Powder
• Melting Point: 201-203°C
• Physical Description: Solid
• Description: 3, 4, 5-Trimethoxyphenyl glucoside belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. 3, 4, 5-Trimethoxyphenyl glucoside exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3, 4, 5-trimethoxyphenyl glucoside is primarily located in the cytoplasm.
• PubChem Compound: 13922637
• Last Modified: Nov 11 2021